Cas no 91895-29-3 (6,7-difluoro-1,2,3,4-tetrahydroquinoxaline-2,3-dione)

• Product Name: 6,7-difluoro-1,2,3,4-tetrahydroquinoxaline-2,3-dione
• CAS No: 91895-29-3
• MF: C₈H₄F₂N₂O₂
• MW: 198.126368522644
• MDL: MFCD00907424
• CID: 1121620
• PubChem ID: 822839
• Update Time: 2025-11-06

6,7-difluoro-1,2,3,4-tetrahydroquinoxaline-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 6,7-difluoro-1,4-dihydro-2,3-Quinoxalinedione
• 6,7-difluoro-1,4-dihydroquinoxaline-2,3-dione
• 6,7-difluoroquinoxaline-2,3(1H,4H)-dione
• 2,3-Quinoxalinedione, 6,7-difluoro-1,4-dihydro-
• KFUMSIBOUBHLIJ-UHFFFAOYSA-N
• 6,7-difluoroquinoxaline-2,3-diol
• FCH1436808
• 2,3-dihydroxy-6,7-difluoroquinoxaline
• PC210109
• AK340569
• 6,7-difluoro-1,2,3,4-tetrahydroquinoxali
• 6,7-Difluoro-1,4-dihydro-2,3-quinoxalinedione (ACI)
• 6,7-difluoro-1,2,3,4-tetrahydroquinoxaline-2,3-dione
• SC5103
• DTXSID10356383
• AKOS022421133
• CHEMBL136692
• SCHEMBL8121964
• SCHEMBL123451
• DL-0722
• 91895-29-3
• SCHEMBL10846210
• MFCD00907424
• AG-227/14464085
• CS-0155479
• 6,7-difluoro-2,3-quinoxalinediol

• MDL： MFCD00907424
• Inchi： 1S/C8H4F2N2O2/c9-3-1-5-6(2-4(3)10)12-8(14)7(13)11-5/h1-2H,(H,11,13)(H,12,14)
• InChI Key： KFUMSIBOUBHLIJ-UHFFFAOYSA-N
• SMILES： O=C1C(=O)NC2C(=CC(=C(C=2)F)F)N1

Computed Properties

• Exact Mass: 198.02408370g/mol
• Monoisotopic Mass: 198.02408370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 58.2

6,7-difluoro-1,2,3,4-tetrahydroquinoxaline-2,3-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 6,7-difluoro-1,2,3,4-tetrahydroquinoxaline-2,3-dione

Introduction to 6,7-Difluoro-1,2,3,4-tetrahydroquinoxaline-2,3-dione (CAS No. 91895-29-3)

6,7-Difluoro-1,2,3,4-tetrahydroquinoxaline-2,3-dione (CAS No. 91895-29-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the quinoxaline class of heterocyclic compounds and is characterized by its unique structural features and potential biological activities. The presence of difluoro substituents and the quinoxaline core makes it a promising candidate for various therapeutic applications.

The chemical structure of 6,7-difluoro-1,2,3,4-tetrahydroquinoxaline-2,3-dione consists of a six-membered ring fused with a five-membered ring, forming a quinoxaline framework. The difluoro substituents at the 6 and 7 positions enhance the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. These properties make it an attractive scaffold for the development of new drugs targeting various diseases.

Recent studies have explored the biological activities of 6,7-difluoro-1,2,3,4-tetrahydroquinoxaline-2,3-dione. One notable area of research is its potential as an anticancer agent. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits significant cytotoxic activity against several cancer cell lines, including lung cancer and breast cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are key processes in cancer therapy.

In addition to its anticancer properties, 6,7-difluoro-1,2,3,4-tetrahydroquinoxaline-2,3-dione has shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California found that this compound can modulate specific neurotransmitter systems and protect neurons from oxidative stress. These findings suggest that it may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 6,7-difluoro-1,2,3,4-tetrahydroquinoxaline-2,3-dione have also been investigated. Studies have demonstrated that it has favorable absorption and distribution profiles in vivo. The compound is rapidly absorbed after oral administration and distributes effectively to target tissues. Furthermore, it exhibits low toxicity and good safety margins in preclinical studies.

The synthetic route to produce 6,7-difluoro-1,2,3,4-tetrahydroquinoxaline-2,3-dione is well-established and involves several steps. The process typically starts with the reaction of a suitable diamine with a difluorinated dicarbonyl compound to form the quinoxaline core. Subsequent steps include reduction to form the tetrahydro derivative and cyclization to form the final product. The synthetic pathway is scalable and can be optimized for large-scale production.

In conclusion, 6,7-difluoro-1,2,3,4-tetrahydroquinoxaline-2,3-dione (CAS No. 91895-29-3) is a versatile compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an exciting candidate for further development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.